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Compound of Interest

Compound Name: DiBoc TACD

Cat. No.: B183450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Di-tert-butyl dicarbonate,

commonly known as Boc anhydride. This critical reagent plays a pivotal role in modern organic

synthesis, particularly in the protection of amine functionalities during the development of

pharmaceuticals and other complex molecules. This document details its chemical identity,

physical properties, and provides established experimental protocols for its synthesis and

application in protecting group chemistry.

Chemical Identity and Synonyms
Boc anhydride is the common name for the chemical compound Di-tert-butyl dicarbonate.[1] It

is widely referred to in scientific literature and commercial catalogs by a variety of synonyms. A

comprehensive list of these identifiers is provided below to aid in literature searches and

material procurement.
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Identifier Type Identifier

Preferred IUPAC Name Di-tert-butyl dicarbonate[1]

Common Name Boc anhydride[1]

CAS Number 24424-99-5[1]

Molecular Formula C10H18O5[1]

Synonyms

Boc2O, Di-t-butyl pyrocarbonate, Bis(tert-

butoxycarbonyl)oxide, tert-Butoxycarbonyl

anhydride, Dicarbonic acid, bis(1,1-

dimethylethyl) ester, DiBoc[2][3][4]

InChI
InChI=1S/C10H18O5/c1-9(2,3)14-7(11)13-

8(12)15-10(4,5)6/h1-6H3[2]

SMILES CC(C)(C)OC(=O)OC(=O)OC(C)(C)C[2]

Chemical Structure
The chemical structure of Boc anhydride is characterized by a central dicarbonate core flanked

by two tert-butyl groups. This structure is key to its reactivity and utility as a protecting group.

Caption: Chemical structure of Di-tert-butyl dicarbonate (Boc anhydride).

Physicochemical Properties
The physical and chemical properties of Boc anhydride are critical for its handling, storage, and

application in chemical reactions. It is a white solid with a low melting point, often appearing as

a colorless liquid at or slightly above room temperature.[1][5]
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Property Value

Molecular Weight 218.25 g/mol [6]

Appearance Colorless to white solid or liquid[7]

Melting Point 22-24 °C[1][5]

Boiling Point 56-57 °C at 0.5 mmHg[1]

Density 0.95 g/cm³[1]

Solubility

Insoluble in water. Soluble in most organic

solvents such as tetrahydrofuran (THF),

dichloromethane (DCM), acetonitrile, and

toluene.[1][8]

Experimental Protocols
Synthesis of Boc Anhydride
While Boc anhydride is readily available commercially, several synthetic routes are reported in

the literature. A common laboratory-scale preparation involves the reaction of sodium tert-

butoxide with carbon dioxide, followed by treatment with a coupling agent like methanesulfonyl

chloride.

Protocol for the Synthesis of Di-tert-butyl dicarbonate:

In a flask equipped with a stirrer, thermometer, and gas inlet, suspend sodium tert-butoxide

(0.39 mol) in hexane (233 mL).[9]

Cool the mixture to a temperature between -10 and 10 °C.[9]

Bubble carbon dioxide (0.5 mol) through the stirred mixture over a period of 3 hours.[9]

To the resulting slurry, add N-octyl pyridinium chloride (0.019 mol), pyridine (0.053 mol), and

tert-butanol (0.01 mol) at -8 °C.[9]

Stir the mixture for 30 minutes at the same temperature.[9]
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Add methanesulfonyl chloride (0.21 mol) dropwise over 1 hour, maintaining the temperature

at -8 °C.[9]

Allow the reaction to proceed for 3 hours at a temperature between 0 and 5 °C.[9]

Upon completion, quench the reaction by adding 8% sulfuric acid (80 mL) and stir for 30

minutes.[9]

Separate the organic layer and wash it sequentially with a 5% aqueous solution of sodium

bicarbonate and water.[9]

Concentrate the organic layer under reduced pressure at 35-40 °C to yield Di-tert-butyl

dicarbonate.[9]

Boc Protection of Primary Amines
The primary application of Boc anhydride is the protection of amines. The tert-butoxycarbonyl

(Boc) group is introduced by reacting the amine with Boc anhydride, typically in the presence of

a base.

General Protocol for Boc Protection of a Primary Amine:

Dissolve the primary amine (1 equivalent) in a suitable solvent such as dichloromethane

(DCM) or a mixture of tetrahydrofuran (THF) and water.

Add a base, such as triethylamine (TEA) or sodium bicarbonate (1-1.5 equivalents).[1][10]

Add Di-tert-butyl dicarbonate (1.1-1.5 equivalents) to the solution.

Stir the reaction mixture at room temperature for 1 to 12 hours, monitoring the reaction

progress by thin-layer chromatography (TLC).[11]

Upon completion, quench the reaction with a saturated aqueous solution of ammonium

chloride.[11]

Extract the product with an organic solvent like ethyl acetate.[11]
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Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure.[11]

Purify the residue by flash chromatography on silica gel to obtain the N-Boc protected amine.

[11]

Starting Materials

Reaction Work-up Purification Product
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Quench with NH4Cl (aq) Extract with Organic Solvent Wash and Dry Concentrate Flash Chromatography N-Boc Protected Amine

Click to download full resolution via product page

Caption: Experimental workflow for the Boc protection of a primary amine.

Boc Deprotection
The Boc protecting group can be readily removed under acidic conditions, most commonly

using trifluoroacetic acid (TFA).

General Protocol for Boc Deprotection using TFA:

Dissolve the N-Boc protected amine in dichloromethane (DCM).
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Add trifluoroacetic acid (TFA) to the solution (typically a 1:1 or 1:4 ratio of TFA to DCM).[2]

Stir the reaction mixture at room temperature for 1 to 2 hours.[2]

Monitor the reaction by TLC until the starting material is consumed.

Remove the solvent and excess TFA in vacuo to yield the deprotected amine salt.[2]

The crude product can often be used in the next step without further purification or can be

neutralized with a base and purified if necessary.

Conclusion
Boc anhydride is an indispensable reagent in modern organic synthesis, offering a reliable and

versatile method for the protection of amines. Its well-defined chemical properties and

straightforward reaction protocols for both protection and deprotection make it a valuable tool

for researchers and professionals in drug development and chemical sciences. The information

provided in this guide serves as a comprehensive resource for the effective utilization of this

important synthetic building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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